2-(2,6-dichloro-phenyl)-1H-indole-5-carboxylic acid

• Molecular Formula: C15H9Cl2NO2
• Molecular Weight: 306.1 g/mol
• IUPAC Name: 2-(2,6-dichlorophenyl)-1H-indole-5-carboxylic acid
• InChI: InChI=1S/C15H9Cl2NO2/c16-10-2-1-3-11(17)14(10)13-7-9-6-8(15(19)20)4-5-12(9)18-13/h1-7,18H,(H,19,20)
• InChI Key: YPQKGGWTWDZPQH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)Cl)C2=CC3=C(N2)C=CC(=C3)C(=O)O)Cl

Description

2-(2,6-dichloro-phenyl)-1H-indole-5-carboxylic acid is a useful research compound. Its molecular formula is C15H9Cl2NO2 and its molecular weight is 306.1 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 2-(2,6-dichloro-phenyl)-1H-indole-5-carboxylic acid methyl ester in 2N LiOH aqueous solution (1 mL) and THF (1 mL) was stirred at room temperature for 16 h. The mixture was washed with Et2O. The aqueous layer was acidified with 1N HCl aqueous solution, extracted with Et2O. The organic extracts were dried over Na2SO4, filtered and concentrated under reduced pressure to give 2-(2,6-dichloro-phenyl)-1H-indole-5-carboxylic acid as a white solid: MS (m/z) 306.1 (M+1).